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Compound of Interest

Compound Name: 2-Amino-4-chlorophenol

Cat. No.: B047367 Get Quote

Essential Safety and Handling Guide for 2-Amino-4-
chlorophenol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Amino-4-chlorophenol.
Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental impact.

Chemical Profile and Hazards

2-Amino-4-chlorophenol is a light brown crystalline solid or powder.[1][2] It is recognized as a

hazardous substance, primarily harmful if swallowed.[3] Inhalation of this substance can

interfere with the blood's ability to carry oxygen, leading to methemoglobinemia, which is

characterized by headache, dizziness, and a bluish discoloration of the skin and lips.[1] High-

level exposure can result in severe breathing difficulties, collapse, and even death.[1] While it

may burn, it does not ignite readily.[1] It is also considered a possible carcinogen.[2][4]
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Property Value Reference

CAS Number 95-85-2 [3]

Molecular Formula C₆H₆ClNO [2]

Molecular Weight 143.57 g/mol [5]

Appearance
Light brown crystalline

solid/powder
[1][2]

Oral LD50 (Rat) 690 mg/kg [3]

Water Solubility 3 g/L at 25°C [3]

Melting Point 136-141 °C [5]

Occupational Exposure Limits Not established [1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential when working with 2-Amino-4-chlorophenol. The following

protocol outlines the key steps from preparation to disposal.

Preparation and Engineering Controls
Designated Area: All work with 2-Amino-4-chlorophenol should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[2]

Ventilation: Ensure adequate local exhaust ventilation at the point of chemical release.[1]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[1]

Gather Materials: Before starting, ensure all necessary PPE, spill cleanup materials, and

labeled waste containers are available.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b047367?utm_src=pdf-body
https://www.benchchem.com/product/b047367?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear compatible chemical-resistant gloves. It is crucial to inspect gloves

for any damage before use.[6]

Eye and Face Protection: Use government-approved safety goggles and a face shield to

protect against splashes and dust.[6][7]

Respiratory Protection: In the absence of adequate local exhaust ventilation, a

NIOSH/MSHA-approved respirator is required.[1][7] For powder handling, a dust mask (type

N95 or equivalent) is recommended.[5]

Protective Clothing: A lab coat or chemical-resistant suit, along with closed-toe shoes, should

be worn to prevent skin contact.[1][6] Contaminated clothing should be removed promptly

and not taken home.[1]

Handling and Experimental Procedure
Avoid Dust Formation: When handling the solid form, use methods that minimize dust

generation, such as a wet method or a vacuum for cleanup instead of dry sweeping.[1]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly after handling the chemical, before breaks, and at the end of the workday.[3]

Incompatibilities: Store 2-Amino-4-chlorophenol away from oxidizing agents (like

perchlorates, peroxides, and nitrates), iron, and moisture.[1] Keep containers tightly closed in

a cool, well-ventilated area.[1][7]

Emergency Procedures
Spills:

Evacuate non-essential personnel from the spill area.[1]

Wearing appropriate PPE, gently cover the spilled powder to minimize dust. A light mist of

water can also help settle the dust.[6]

Collect the material using a scoop or dustpan and place it into a sealed, labeled container

for hazardous waste disposal.[1]
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Ventilate the area after cleanup is complete.[1]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]

Remove contaminated clothing.

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, including under the

eyelids.[7] Seek immediate medical attention.[7]

Inhalation: Move the individual to fresh air.[3] If breathing is difficult, seek medical

attention.

Ingestion: Rinse the mouth with water.[3] Call a poison control center or doctor

immediately.[3][7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and adhere to regulations.

Waste Classification: 2-Amino-4-chlorophenol is a halogenated organic compound and

must be disposed of as hazardous waste.[5][8] Do not dispose of it down the drain.[9]

Waste Collection:

Collect waste 2-Amino-4-chlorophenol and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, compatible, and properly sealed container.[4][10]

Label the container clearly as "Hazardous Waste" and list the full chemical name, "2-
Amino-4-chlorophenol."[7][10] Do not use abbreviations.

Store the waste container in a designated satellite accumulation area, segregated from

incompatible materials.[11]

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor for pickup and final disposal.[1] Follow all

local, state, and federal regulations for hazardous waste disposal.[3]
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Visual Workflow for Handling 2-Amino-4-
chlorophenol
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Caption: Workflow for the safe handling of 2-Amino-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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